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Introduction

Dicyandiamide (DCD), scientifically known as cyanoguanidine, is a white, crystalline, water-
soluble organic compound with the chemical formula C2H4N4.[1] It is the dimer of cyanamide
and a nitrile derivative of guanidine.[2] Dicyandiamide is a versatile chemical intermediate with
a wide array of applications, ranging from the synthesis of melamine, pharmaceuticals, and
other organic chemicals to its use in agriculture as a slow-release fertilizer and nitrification
inhibitor.[1][3] It also serves as a curing agent for epoxy resins and as a flame retardant.[1][4]
This technical guide provides an in-depth overview of the chemical structure, properties,
synthesis, and analysis of dicyandiamide.

Chemical Structure and Identification

Dicyandiamide is a member of the guanidines and is a nitrile.[4] Its structure consists of a
guanidine group where one of the amino hydrogens is substituted by a cyano group.[4][5]

Table 1: Chemical Identification of Dicyandiamide
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Identifier Value

IUPAC Name 2-cyanoguanidine[5]

Synonyms Cyanoguan?d?ne, Dicyanodiamide, N-
Cyanoguanidine, DCD, DICY[1][5]

CAS Number 461-58-5[5]

EC Number 207-312-8[1]

Molecular Formula C2HANA4[1][5]

Molecular Weight 84.08 g/mol [5][6]

InChl Key QGBSISYHAICWAH-UHFFFAOYSA-N[5][7]

SMILES C#N)N=C(N)N[5]

Physicochemical Properties

Dicyandiamide is a white, odorless, crystalline powder that is stable under dry conditions.[4][6]
[8] It is soluble in water, alcohol, ethylene glycol, and dimethylformamide, but nearly insoluble
in nonpolar organic solvents like ether and benzene.[1][4]

Table 2: Physicochemical Properties of Dicyandiamide
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Property Value

Appearance White crystalline powder[4][8]
Melting Point 208-211 °C[4]

Boiling Point 229.8 °C at 760 mmHg[9]
Density 1.40 g/cm3[4][2]

Solubility in Water

2.26 g/100 mL at 13 °C; solubility increases in
hot water[1][8]

Solubility in Ethanol

1.2 g/100 mL at 13 °C[1]

pKa

0.73 £ 0.70 (Predicted)[9]

LogP

-1.2 to 0.14148[5][9]

Vapor Pressure

0.068 mmHg at 25°C[9]

Chemical Properties

Stability and Reactivity Dicyandiamide is stable when dry but can be sensitive to moisture.[4]

[6] It is incompatible with strong acids, strong oxidizing agents, and strong bases.[4][8] Mixtures

with ammonium nitrate or potassium chlorate can be powerful explosives.[8]

Decomposition Upon heating, particularly above 80 °C, it can slowly decompose, yielding

ammonia.[10] When heated to 150 °C, it polymerizes to form melamine.[1] Hazardous

decomposition products upon combustion include hydrogen cyanide, nitrogen oxides, carbon

monoxide, carbon dioxide, and ammonia.[8]

Experimental Protocols

Synthesis of Dicyandiamide

A common industrial method for synthesizing dicyandiamide involves the dimerization of

cyanamide in an aqueous solution.[4][10]

Methodology:
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e Preparation of Cyanamide Solution: A suspension of calcium hydrogen cyanide, obtained
from the hydrolysis of calcium cyanamide, is filtered under reduced pressure to remove
calcium hydroxide.[4] Carbon dioxide is then introduced into the filtrate to precipitate calcium
as calcium carbonate, yielding a cyanamide solution.[4]

o Dimerization: The resulting 25% cyanamide solution is adjusted to a pH of 8-9.[4][10]

o Heating: The solution is maintained at approximately 80 °C for 2 hours to facilitate the
complete conversion of cyanamide to dicyandiamide.[4][10] The optimal temperature for the
maximum rate of dicyandiamide formation is pH-dependent (e.g., pH 9.1 at 80 °C).[4]

o Crystallization: The hot liquor is filtered and then transferred to a vacuum crystallizer for
cooling, which induces the crystallization of dicyandiamide.[4][10]

o Separation and Drying: The dicyandiamide crystals are separated using continuous
centrifuges and then dried in rotary driers.[4][10] The final industrial product typically has a
purity of 99%.[4]

Analytical Methods: High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard method for the determination and quantification of dicyandiamide in
various matrices, such as fertilizers and milk powder.[11][12]

Methodology for Dicyandiamide in Fertilizers:[12][13]

o Sample Preparation: A known weight of the fertilizer sample is dissolved or suspended in
water, often with the aid of an ultrasonic bath to ensure complete dissolution.[13]

 Internal Standard: A known amount of an internal standard, such as methyl dicyandiamide,
is added to the filtered sample solution.[13]

o Chromatographic Separation: The solution is injected onto a reversed-phase C18 column.
[13] An isocratic mobile phase, for example, a mixture of water and acetonitrile with a buffer
like triethanolamine, is used for elution.[14]

o Detection: A UV detector set at a wavelength of 220 nm is used for detection.[13]
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e Quantification: The concentration of dicyandiamide is determined by comparing its peak
area to that of the internal standard and a calibration curve generated from standard
solutions of known concentrations (e.g., 1 to 50 mg/L).[12]

Methodology for Dicyandiamide in Milk Powder:[11]

Extraction: 1.0 g of milk powder is vortexed with 2.0 mL of deionized water, followed by the
addition of 8.0 mL of acetonitrile and further vortexing.[11]

e Centrifugation: The mixture is centrifuged at 10,000 rpm for 10 minutes.[11]

 Filtration: The supernatant is collected and filtered through a 0.45 ym filter before HPLC
analysis.[11]

e Analysis: Quantification is typically performed using an external standard method with a
calibration curve established from a series of standard solutions (e.g., 0.05 to 50 pg/mL).[11]
For enhanced sensitivity and selectivity, Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) can be employed.[11][15]

Dicyandiamide Synthesis, Properties, and
Applications
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Caption: Logical workflow of dicyandiamide from synthesis to applications.

Applications

Dicyandiamide's unique chemical structure and properties make it a valuable compound in
numerous industrial and agricultural sectors.

o Agriculture: It is widely used as a nitrification inhibitor in fertilizers.[4][12] By slowing the
conversion of ammonium to nitrate by soil microbes, it reduces nitrogen loss from leaching
and enhances fertilizer efficiency.[11][12]
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e Chemical Synthesis: Dicyandiamide is a key raw material for the production of melamine.[1]
[16] It is also used to synthesize other chemicals such as guanidine nitrate, barbiturates, and
sulfonamides.[4][16]

e Resins and Adhesives: It serves as a latent curing agent for epoxy resins, providing excellent
shelf-life stability for one-component systems used in powder coatings, structural adhesives,
and laminates for printed circuit boards.[1][17][10]

o Flame Retardant: Dicyandiamide is utilized as a flame retardant in various materials.[1][4]

o Other Uses: Additional applications include its use as a dye-fixing agent in the textile
industry, in water treatment chemicals, as a rubber vulcanization accelerator, and as a
stabilizer for nitrocellulose.[3][6][16]

Safety Information

Dicyandiamide is considered to have low acute toxicity.[10] However, it may cause skin and
eye irritation.[8] Long-term exposure may lead to eczema.[8] Ingestion may cause
gastrointestinal irritation and can lead to the formation of methemoglobin, which can cause
cyanosis.[8] It is important to handle dicyandiamide with appropriate personal protective
equipment, including gloves and safety glasses, in a well-ventilated area.[8] It should be stored
in a cool, dry place away from incompatible materials.[17][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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